1-{[6-(3-chloro-4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-2-methyl-1H-benzimidazole

• Molecular Formula: C18H12ClFN6S
• Molecular Weight: 398.8 g/mol
• IUPAC Name: 6-(3-chloro-4-fluorophenyl)-3-[(2-methylbenzimidazol-1-yl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H12ClFN6S/c1-10-21-14-4-2-3-5-15(14)25(10)9-16-22-23-18-26(16)24-17(27-18)11-6-7-13(20)12(19)8-11/h2-8H,9H2,1H3
• InChI Key: GHYKPMMIIZEWKK-UHFFFAOYSA-N
• SMILES: CC1=NC2=CC=CC=C2N1CC3=NN=C4N3N=C(S4)C5=CC(=C(C=C5)F)Cl

Description

1-{[6-(3-chloro-4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-2-methyl-1H-benzimidazole is a chemical compound that has gained considerable attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-{[6-(3-chloro-4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-2-methyl-1H-benzimidazole involves the inhibition of enzymes involved in various biological processes. It has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. It also inhibits the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine in the nervous system.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of bacterial and fungal pathogens, and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-{[6-(3-chloro-4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-2-methyl-1H-benzimidazole in lab experiments is its high potency and specificity. It has been shown to have a low toxicity profile, making it a safe compound to use in research. However, one limitation of using this compound is its limited solubility in water, which can make it challenging to work with in certain experimental settings.

Future Directions

There are several future directions for research on 1-{[6-(3-chloro-4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-2-methyl-1H-benzimidazole. One area of interest is its potential as a therapeutic agent for neurological disorders, such as Alzheimer's disease and Parkinson's disease. Further studies are needed to investigate its efficacy and safety in these contexts. Additionally, there is potential for the development of new antimicrobial and antifungal agents based on this compound. Further research is needed to explore these possibilities.

Synthesis Methods

The synthesis of 1-{[6-(3-chloro-4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-2-methyl-1H-benzimidazole involves the reaction of 3-chloro-4-fluoroaniline with 1,2,4-triazole-3-thiol in the presence of sodium hydride. The resulting intermediate is then reacted with 6-bromo-1-methyl-2-(4-methylpiperazin-1-yl)-1H-benzimidazole to obtain the final product. This method has been optimized to produce high yields of the compound.

Scientific Research Applications

1-{[6-(3-chloro-4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-2-methyl-1H-benzimidazole has been extensively studied for its potential applications in various fields. In the field of medicine, it has been investigated for its antimicrobial, antifungal, and antitumor properties. It has also been studied for its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease.